Cas no 2386444-95-5 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylimidazo1,2-apyridine-7-carboxylic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylimidazo1,2-apyridine-7-carboxylic acid
• CAS No: 2386444-95-5
• MF: C₂₄H₁₉N₃O₄
• MW: 413.425365686417
• CID: 6367920
• PubChem ID: 165765034
• Update Time: 2025-05-27

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylimidazo1,2-apyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylimidazo1,2-apyridine-7-carboxylic acid
• 2386444-95-5
• 2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]imidazo[1,2-a]pyridine-7-carboxylic acid
• EN300-1441603

• Inchi： 1S/C24H19N3O4/c28-23(29)15-9-10-27-13-16(26-22(27)11-15)12-25-24(30)31-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-11,13,21H,12,14H2,(H,25,30)(H,28,29)
• InChI Key： HHOPEQMJRYPEMY-UHFFFAOYSA-N
• SMILES： O(C(NCC1=CN2C=CC(C(=O)O)=CC2=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 413.13755610g/mol
• Monoisotopic Mass: 413.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 92.9Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylimidazo1,2-apyridine-7-carboxylic acid

Comprehensive Overview of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylimidazo[1,2-a]pyridine-7-carboxylic acid (CAS No. 2386444-95-5)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylimidazo[1,2-a]pyridine-7-carboxylic acid (CAS No. 2386444-95-5) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected imidazopyridine carboxylic acid, is widely utilized in peptide synthesis, drug discovery, and material science due to its unique structural properties. Researchers are increasingly exploring its applications in targeted drug delivery and bioconjugation, aligning with the growing demand for precision medicine and advanced therapeutic agents.

The Fmoc group in this compound plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. As the pharmaceutical industry shifts toward personalized medicine, the demand for high-purity building blocks like 2386444-95-5 has surged. This trend is reflected in search engine queries such as "Fmoc-amino acid derivatives for peptide synthesis" and "imidazopyridine applications in drug development", highlighting the compound's relevance in current research paradigms.

Structurally, the imidazo[1,2-a]pyridine core of this molecule contributes to its bioactive potential, with studies suggesting interactions with various biological targets. The carboxylic acid moiety enhances its water solubility and conjugation capacity, making it valuable for creating biocompatible materials. These characteristics address the increasing focus on green chemistry and sustainable pharmaceutical manufacturing, topics frequently searched in academic and industrial contexts.

From a synthetic chemistry perspective, CAS 2386444-95-5 demonstrates excellent stability under standard Fmoc deprotection conditions, a feature critical for iterative peptide elongation. This stability, combined with its orthogonal protection strategy, makes it particularly valuable for constructing complex peptide-based therapeutics, a hot topic in oncological research and neurodegenerative disease treatment development.

The compound's structure-activity relationship (SAR) has attracted attention in medicinal chemistry circles, especially for designing small molecule inhibitors. Recent publications have explored its potential in modulating protein-protein interactions, responding to the pharmaceutical industry's need for novel allosteric modulators. Such applications align perfectly with trending searches like "next-generation peptide therapeutics" and "innovative drug scaffolds 2024".

Quality control aspects of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylimidazo[1,2-a]pyridine-7-carboxylic acid are crucial, given its pharmaceutical applications. Advanced analytical techniques including HPLC-MS and NMR spectroscopy are typically employed to verify its purity, reflecting the industry's emphasis on GMP-compliant intermediates. This focus on quality resonates with current discussions about supply chain reliability in pharmaceutical manufacturing.

Looking forward, the versatility of CAS 2386444-95-5 positions it as a key player in emerging fields like theranostics and multifunctional biomaterials. Its dual functionality as both a protecting group carrier and bioactive scaffold makes it particularly valuable for researchers working on combination therapies, a rapidly growing area in response to complex disease mechanisms.